Methyl (6-chloroquinolin-2-yl)acetate

• Molecular Formula: C12H10ClNO2
• Molecular Weight: 235.66 g/mol
• IUPAC Name: methyl 2-(6-chloroquinolin-2-yl)acetate
• InChI: InChI=1S/C12H10ClNO2/c1-16-12(15)7-10-4-2-8-6-9(13)3-5-11(8)14-10/h2-6H,7H2,1H3
• InChI Key: OFXAXPCJCNYRSD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=NC2=C(C=C1)C=C(C=C2)Cl

Description

Methyl (6-chloroquinolin-2-yl)acetate is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-oxobutyrate was added to an acetic anhydride solution of 6-chloroquinoline 1-oxide, followed by 30 minutes of stirring at an oil bath temperature of 40° C. Thus obtained compound was added to 10% hydrochloric acid and the mixture was reacted at room temperature to obtain methyl (6-chloroquinolin-2-yl)acetate. The compound was further treated in a similar manner to Reference Example 11, Example 22 and Example 4, successively, to obtain an objective compound.